1,5-Dibromo-2-chloro-3-ethylbenzene
Overview
Description
1,5-Dibromo-2-chloro-3-ethylbenzene, also known as DBCE, is a halogenated organic compound that is commonly used in scientific research. It is a colorless to light yellow liquid that is insoluble in water but soluble in organic solvents. DBCE is a member of the halobenzene family, which is characterized by the presence of halogen atoms (chlorine, bromine, or iodine) attached to a benzene ring. In
Mechanism of Action
The mechanism of action of 1,5-Dibromo-2-chloro-3-ethylbenzene is not fully understood, but it is believed to act as an alkylating agent. Alkylating agents are compounds that add an alkyl group (such as ethyl) to a nucleophilic site in DNA, RNA, or proteins. This can lead to DNA damage, which can result in cell death or mutations. 1,5-Dibromo-2-chloro-3-ethylbenzene has been shown to be mutagenic in bacterial and mammalian cells, indicating that it may have carcinogenic potential.
Biochemical and Physiological Effects:
1,5-Dibromo-2-chloro-3-ethylbenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to induce oxidative stress, which can lead to DNA damage and cell death. 1,5-Dibromo-2-chloro-3-ethylbenzene has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which plays a role in the transmission of nerve impulses. This inhibition can lead to neurological effects, such as tremors and convulsions.
Advantages and Limitations for Lab Experiments
One advantage of using 1,5-Dibromo-2-chloro-3-ethylbenzene in lab experiments is its ease of synthesis and purification. It is also a relatively stable compound, making it easy to handle and store. However, its mutagenic and potentially carcinogenic properties make it a hazardous material to work with. Special precautions must be taken to ensure the safety of researchers and the environment.
Future Directions
There are several future directions for research on 1,5-Dibromo-2-chloro-3-ethylbenzene. One area of interest is its potential as a therapeutic agent. Some studies have shown that 1,5-Dibromo-2-chloro-3-ethylbenzene has anti-tumor activity in certain cancer cells, suggesting that it may have potential as a chemotherapeutic agent. Another area of interest is its environmental impact. 1,5-Dibromo-2-chloro-3-ethylbenzene is a persistent organic pollutant and can accumulate in the environment. Further research is needed to understand its environmental fate and potential health effects on humans and wildlife.
Scientific Research Applications
1,5-Dibromo-2-chloro-3-ethylbenzene is used in a variety of scientific research fields, including organic chemistry, medicinal chemistry, and environmental chemistry. It is commonly used as a starting material for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. 1,5-Dibromo-2-chloro-3-ethylbenzene is also used as a reference standard in analytical chemistry, as it can be easily identified and quantified using various spectroscopic techniques.
properties
IUPAC Name |
1,5-dibromo-2-chloro-3-ethylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br2Cl/c1-2-5-3-6(9)4-7(10)8(5)11/h3-4H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTASKJLZXKVSCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC(=C1)Br)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br2Cl | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601294309 | |
Record name | 1,5-Dibromo-2-chloro-3-ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601294309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dibromo-2-chloro-3-ethylbenzene | |
CAS RN |
1160573-77-2 | |
Record name | 1,5-Dibromo-2-chloro-3-ethylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160573-77-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Dibromo-2-chloro-3-ethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601294309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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